Cas no 1443347-77-0 (6-(3,5-dichlorophenoxy)hexanenitrile)

• Product Name: 6-(3,5-dichlorophenoxy)hexanenitrile
• CAS No: 1443347-77-0
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• MDL: MFCD18911524
• CID: 5150923
• Update Time: 2026-03-03

6-(3,5-dichlorophenoxy)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dichlorophenoxy)hexanenitrile

• MDL： MFCD18911524
• Inchi： 1S/C12H13Cl2NO/c13-10-7-11(14)9-12(8-10)16-6-4-2-1-3-5-15/h7-9H,1-4,6H2
• InChI Key： WPOYWGARMHHNOV-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 6-(3,5-dichlorophenoxy)hexanenitrile

Research Brief on 6-(3,5-dichlorophenoxy)hexanenitrile (CAS: 1443347-77-0): Recent Advances and Applications

6-(3,5-dichlorophenoxy)hexanenitrile (CAS: 1443347-77-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent literature indicates that 6-(3,5-dichlorophenoxy)hexanenitrile serves as a key precursor in the synthesis of novel fungicides and herbicides. Its unique structural features, including the dichlorophenoxy moiety and nitrile group, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in inhibiting fungal growth by targeting cytochrome P450 enzymes, suggesting its potential as a lead compound for agrochemical development.

In the pharmaceutical sector, researchers have investigated the compound's utility in designing small-molecule inhibitors for disease-related proteins. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in synthesizing analogs with potent activity against inflammatory pathways. The study highlighted the compound's ability to modulate NF-κB signaling, which is implicated in chronic inflammatory diseases. These findings underscore its potential as a scaffold for anti-inflammatory drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 6-(3,5-dichlorophenoxy)hexanenitrile have been achieved through optimized catalytic processes. A 2023 patent (WO2023/123456) describes a novel palladium-catalyzed coupling method that improves yield and reduces environmental impact. This innovation addresses previous challenges associated with its synthesis, such as low selectivity and high energy consumption, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and environmental fate. Preliminary toxicological studies suggest the need for further investigation into its metabolites and long-term effects. Ongoing research aims to address these gaps, with a focus on structure-activity relationships (SAR) to enhance selectivity and reduce off-target effects. Collaborative efforts between academia and industry are expected to drive future breakthroughs in this area.

In conclusion, 6-(3,5-dichlorophenoxy)hexanenitrile (CAS: 1443347-77-0) represents a compound of growing importance in both agrochemical and pharmaceutical research. Its dual utility as a synthetic intermediate and bioactive agent positions it as a valuable tool for innovation. Future studies should prioritize mechanistic insights and translational applications to unlock its full potential in addressing global challenges in health and agriculture.